Cas no 2569617-57-6 ([5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol)

[5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol structure
2569617-57-6 structure
Product Name:[5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol
CAS No:2569617-57-6
MF:C16H27BN2O4
MW:322.207584619522
CID:6795071
PubChem ID:155744055
Update Time:2024-09-13

[5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-methanol
    • DB-155433
    • 2569617-57-6
    • (5-Methyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-3-yl)methanol
    • [5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol
    • Inchi: 1S/C16H27BN2O4/c1-11-14(17-22-15(2,3)16(4,5)23-17)12(10-20)18-19(11)13-8-6-7-9-21-13/h13,20H,6-10H2,1-5H3
    • InChI Key: GCHHQBPINJJXND-UHFFFAOYSA-N
    • SMILES: O1B(C2C(CO)=NN(C=2C)C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 322.2063875g/mol
  • Monoisotopic Mass: 322.2063875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.7Ų

[5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol Pricemore >>

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[5-Methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-3-yl]methanol Related Literature

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